Cas no 78155-74-5 (Methyl 5-bromo-1H-indazole-3-carboxylate)

• Product Name: Methyl 5-bromo-1H-indazole-3-carboxylate
• CAS No: 78155-74-5
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• MDL: MFCD07371572
• CID: 551542
• PubChem ID: 12689298
• Update Time: 2025-08-05

Methyl 5-bromo-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-1H-indazole-3-carboxylate
• 1H-Indazole-3-carboxylicacid, 5-bromo-, methyl ester
• 5-Bromo-1H-indazole-3-carboxylic acid methyl ester
• 1H-INDAZOLE-3-CARBOXYLIC ACID, 5-BROMO-, METHYL ESTER
• WVNKCZKRGOOMNU-UHFFFAOYSA-N
• RP06218
• PB23484
• TRA0072366
• BC230221
• 5-Bromo-3-(methoxycarbonyl)-1H-indazole
• SY032790
• AB0038189
• ST1100743
• C2392
• Y5546
• AM
• CS-W008961
• AM20041170
• 78155-74-5
• FT-0647408
• DTXSID90506965
• AKOS015949515
• J-522438
• A839345
• 5-bromoindazole-3-carboxylic acid methylester
• (2S,3S)-1-(2-METHYLAMINO-2-PHENYL-ETHYL)-PYRROLIDIN-3-OL
• SCHEMBL4291226
• MFCD07371572
• PS-5700
• 5-Bromo-2h-indazole-3-carboxylic acid methyl ester
• AC-29509
• DB-026655
• METHYL5-BROMO-1H-INDAZOLE-3-CARBOXYLATE

• MDL： MFCD07371572
• Inchi： 1S/C9H7BrN2O2/c1-14-9(13)8-6-4-5(10)2-3-7(6)11-12-8/h2-4H,1H3,(H,11,12)
• InChI Key： WVNKCZKRGOOMNU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(=O)OC)=NN2

Computed Properties

• Exact Mass: 253.96900
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 2.4

Experimental Properties

• Density: 1.709
• Melting Point: 208-210 ºC
• Boiling Point: 399.7°C at 760 mmHg
• Flash Point: 195.5°C
• Refractive Index: 1.675
• PSA: 54.98000
• LogP: 2.11200

Methyl 5-bromo-1H-indazole-3-carboxylate Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Sealed in dry,Room Temperature